1-Amino-1,2-dihydroacenaphthylene-1-carboxylic acid
Overview
Description
1-Amino-1,2-dihydroacenaphthylene-1-carboxylic acid is a chemical compound with the molecular formula C₁₃H₁₁NO₂. It is known for its unique structure, which includes an acenaphthylene core with an amino group and a carboxylic acid group attached.
Preparation Methods
The synthesis of 1-amino-1,2-dihydroacenaphthylene-1-carboxylic acid typically involves several steps:
Reaction Conditions: The reactions are usually carried out under controlled temperatures and pressures, with specific catalysts to enhance the yield and purity of the final product.
Industrial Production: Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for cost-effectiveness and efficiency.
Chemical Reactions Analysis
1-Amino-1,2-dihydroacenaphthylene-1-carboxylic acid undergoes various chemical reactions:
Substitution: The amino group can participate in substitution reactions, forming derivatives with different functional groups.
Common Reagents and Conditions: Typical reagents include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions.
Major Products: The major products formed from these reactions include quinones, alcohols, aldehydes, and various substituted derivatives.
Scientific Research Applications
1-Amino-1,2-dihydroacenaphthylene-1-carboxylic acid has several scientific research applications:
Mechanism of Action
The mechanism by which 1-amino-1,2-dihydroacenaphthylene-1-carboxylic acid exerts its effects involves interactions with various molecular targets:
Comparison with Similar Compounds
1-Amino-1,2-dihydroacenaphthylene-1-carboxylic acid can be compared with other similar compounds:
Properties
CAS No. |
6311-69-9 |
|---|---|
Molecular Formula |
C13H11NO2 |
Molecular Weight |
213.23 g/mol |
IUPAC Name |
1-amino-2H-acenaphthylene-1-carboxylic acid |
InChI |
InChI=1S/C13H11NO2/c14-13(12(15)16)7-9-5-1-3-8-4-2-6-10(13)11(8)9/h1-6H,7,14H2,(H,15,16) |
InChI Key |
XLXCXVQEROQBAK-UHFFFAOYSA-N |
Canonical SMILES |
C1C2=CC=CC3=C2C(=CC=C3)C1(C(=O)O)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
